Cas no 23826-78-0 (1,3-Propanediamine,N1-hexyl-N3,N3-dimethyl-N1-2-pyridinyl-)

1,3-Propanediamine,N1-hexyl-N3,N3-dimethyl-N1-2-pyridinyl- structure
23826-78-0 structure
Product Name:1,3-Propanediamine,N1-hexyl-N3,N3-dimethyl-N1-2-pyridinyl-
CAS No:23826-78-0
MF:C16H29N3
MW:263.421563863754
CID:256466
PubChem ID:212052
Update Time:2025-04-19

1,3-Propanediamine,N1-hexyl-N3,N3-dimethyl-N1-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediamine,N1-hexyl-N3,N3-dimethyl-N1-2-pyridinyl-
    • R.564
    • DTXSID00946631
    • N~1~-Hexyl-N~3~,N~3~-dimethyl-N~1~-(pyridin-2-yl)propane-1,3-diamine
    • 2-(N-(3-Dimethylaminopropyl)-N-hexylamino)pyridine
    • Pyridine, 2-(N-(3-dimethylaminopropyl)-N-hexylamino)-
    • 23826-78-0
    • BRN 0404361
    • Inchi: 1S/C16H29N3/c1-4-5-6-9-14-19(15-10-13-18(2)3)16-11-7-8-12-17-16/h7-8,11-12H,4-6,9-10,13-15H2,1-3H3
    • InChI Key: FSLKQJQNMDSDEG-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CN=1)(CCCN(C)C)CCCCCC

Computed Properties

  • Exact Mass: 263.23637
  • Monoisotopic Mass: 263.236
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 19.4Ų

Experimental Properties

  • Density: 0.952
  • Boiling Point: 366°C at 760 mmHg
  • Flash Point: 175.2°C
  • Refractive Index: 1.52
  • PSA: 19.37
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